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Cat. No.: B1215245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thioacetone, with the CAS Registry Number 4756-05-2, is an organosulfur compound and the

simplest thioketone, with the chemical formula (CH₃)₂CS.[1] It is the sulfur analog of acetone,

where the oxygen atom is replaced by a sulfur atom. This substitution, however, results in a

molecule with remarkably different properties. Thioacetone is a volatile, orange to brown liquid

that is notoriously known for its incredibly potent and unpleasant odor, often cited as one of the

worst-smelling substances known.[1][2] Beyond its olfactory notoriety, thioacetone is a highly

reactive and unstable compound, readily polymerizing at temperatures above -20 °C.[1] This

technical guide provides an in-depth overview of the chemical properties, synthesis, handling,

and polymerization of thioacetone, tailored for professionals in research and development.

Chemical and Physical Properties
Thioacetone's unique properties are a direct consequence of the carbon-sulfur double bond.

The C=S bond is weaker and more polarizable than the C=O bond in acetone, leading to its

high reactivity.[2] A summary of its key physical and chemical properties is presented in the

table below.
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Property Value Reference(s)

CAS Registry Number 4756-05-2 [2]

Molecular Formula C₃H₆S [2]

Molecular Weight 74.15 g/mol [2]

Appearance Orange to brown liquid [1][2]

Melting Point -55 °C [1]

Boiling Point 70 °C [1]

Stability Unstable above -20 °C [1][2]

Odor
Extremely unpleasant,

sulfurous, leek-like
[1][2]

Spectroscopic Data
The characterization of thioacetone is primarily achieved through spectroscopic methods,

which must be conducted at low temperatures to prevent polymerization.

Spectroscopic Data Value Reference(s)

¹H NMR (Proton Nuclear

Magnetic Resonance)
δ = 1.9 ppm (singlet) [1]

Infrared (IR) Spectroscopy

C-S bond absorption at 1085

and 643 cm⁻¹; geminal methyl

pair absorptions at 2950, 2900,

1440, 1150, 1360, and 1375

cm⁻¹

[1]

Experimental Protocols
Due to its instability, thioacetone is typically prepared in situ for immediate use or generated

from its more stable cyclic trimer, trithioacetone.
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Synthesis of Trithioacetone (CAS: 828-26-2)
Trithioacetone serves as a stable precursor for the generation of monomeric thioacetone.[1]

Materials:

Acetone

Hydrogen sulfide (H₂S) gas

Anhydrous zinc chloride (ZnCl₂)

Benzene

Water

Three-necked round-bottomed flask

Gas inlet tube

Stirring apparatus

Cooling bath

Separatory funnel

Distillation apparatus

Procedure:

In a fume hood, equip a three-necked round-bottomed flask with a gas inlet tube, a

mechanical stirrer, and a gas outlet.

Add 600 mL of acetone and 200 g of anhydrous zinc chloride powder to the flask.[3]

Cool the mixture to below 10 °C using a cooling bath while stirring.[3]

Bubble hydrogen sulfide gas through the solution, maintaining the temperature below 10 °C.

[3] The reaction is typically carried out for 5 to 15 hours.[3]
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After the reaction is complete, transfer the mixture to a separatory funnel and add 600 mL of

water to dissolve the zinc chloride.[3]

Extract the aqueous layer twice with 150 mL portions of benzene.[3]

Wash the combined benzene layers with 150 mL of water.[3]

The benzene can be removed by distillation under normal pressure. The crude

trithioacetone can then be purified by vacuum distillation at 104-110 °C / 1 kPa to yield the

final product.[3]

Generation of Thioacetone via Pyrolysis of
Trithioacetone
Monomeric thioacetone is obtained by the thermal cracking of trithioacetone.[1][4]

Materials:

Trithioacetone

Quartz tube

Tube furnace

Vacuum pump

Cold trap (e.g., cooled with liquid nitrogen or dry ice/acetone)

Procedure:

Set up a pyrolysis apparatus consisting of a quartz tube packed with quartz rings placed

inside a tube furnace.

Connect one end of the quartz tube to a flask containing trithioacetone and the other end to

a series of cold traps cooled to -78 °C or lower, followed by a vacuum pump.[4][5]

Heat the tube furnace to a temperature between 500-650 °C.[4][5]
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Reduce the pressure of the system to 5-20 mm of Hg.[4][5]

Gently heat the flask containing trithioacetone to allow its vapors to be drawn through the

hot quartz tube.

The monomeric thioacetone will be formed in the hot zone and immediately trapped in the

cold traps as a red-orange liquid.[5]

It is crucial to maintain the low temperature of the traps to prevent immediate polymerization

of the collected thioacetone.

Signaling Pathways and Logical Relationships
The synthesis of thioacetone is a two-step process starting from acetone. This can be

visualized as a straightforward pathway.

Synthesis of Trithioacetone

Generation of Thioacetone

Acetone

Trithioacetone  + 3 H₂S
(ZnCl₂, <10 °C)

Hydrogen Sulfide

Thioacetone

  Pyrolysis
(500-650 °C, vacuum)

Click to download full resolution via product page

Caption: Synthesis pathway of thioacetone from acetone.

Polymerization of Thioacetone
Thioacetone is highly prone to polymerization, which can occur spontaneously or be initiated.

[1]

Spontaneous Polymerization
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Above -20 °C, thioacetone readily polymerizes to form a white solid that is a mixture of a linear

polymer with the repeating unit -[C(CH₃)₂-S]- and the cyclic trimer, trithioacetone.[1]

Procedure for Spontaneous Polymerization:

Allow a sample of freshly prepared, cold thioacetone to warm to a temperature between -10

to -20 °C.

The polymerization will proceed over a period of 20-25 hours, resulting in the formation of a

solid polymer.[6]

Initiated Polymerization
The polymerization of thioacetone can be initiated by free-radical initiators.[6]

Materials:

Purified thioacetone

Free-radical initiator (e.g., triethylborane-oxygen redox system)

Low-temperature reaction vessel

Procedure:

Cool a solution of purified thioacetone to the desired low temperature (e.g., -78 °C).[6]

Introduce a suitable free-radical initiator system. For example, the triethylborane-oxygen

redox system has been shown to be effective.[6]

The polymerization will proceed rapidly to yield a solid polymer.[6]

Polymer Properties
The properties of poly(thioacetone) can vary depending on the method of preparation.
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Property Value Reference(s)

Mean Molecular Weight 2,000 - 14,000 g/mol [1]

Melting Point 70 - 125 °C [1]

The polymerization process can be visualized as follows:

Thioacetone Monomer

Poly(thioacetone)
  Spontaneous (> -20 °C)

or Initiated

Trithioacetone

  Spontaneous (> -20 °C)

Click to download full resolution via product page

Caption: Polymerization pathways of thioacetone.

Safety and Handling
Thioacetone is an extremely hazardous substance due to its intense and noxious odor, which

can cause physiological reactions such as nausea and vomiting even at very low

concentrations.[2] It is also a skin irritant.[1]

Personal Protective Equipment (PPE):

Respiratory Protection: Work must be conducted in a high-efficiency fume hood. A self-

contained breathing apparatus (SCBA) may be necessary for handling larger quantities or in

case of a spill.[7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[7]

Eye Protection: Chemical safety goggles or a face shield must be worn.[8]

Skin and Body Protection: A lab coat and appropriate protective clothing are necessary to

prevent skin contact.[7]
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Storage and Disposal:

Thioacetone must be stored at or below -20 °C in a tightly sealed container to prevent

polymerization and the escape of its odor.[2][7]

All waste containing thioacetone or its trimer must be treated as hazardous waste and

disposed of according to institutional and local regulations. Decontamination of glassware

and equipment can be performed by rinsing with a solution of bleach.[9][10]

Conclusion
Thioacetone (CAS 4756-05-2) is a fascinating yet challenging molecule for chemical research.

Its high reactivity and extreme odor necessitate careful handling and specialized experimental

setups. This guide provides a foundational understanding of its properties, synthesis, and

polymerization, offering valuable information for researchers and professionals working with

this unique organosulfur compound. The detailed protocols and safety information herein are

intended to promote safe and effective research practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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